4-[(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydrobenzo[g]pteridin-8-yl)amino]-4-oxo-2-butenoic acid
4-[(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydrobenzo[g]pteridin-8-yl)amino]-4-oxo-2-butenoic acid
Brand Name:
Vulcanchem
CAS No.:
1643660-52-9
VCID:
VC0398374
InChI:
InChI=1S/C16H13N5O5/c1-20-14-13(15(25)21(2)16(20)26)18-9-4-3-8(7-10(9)19-14)17-11(22)5-6-12(23)24/h3-7H,1-2H3,(H,17,22)(H,23,24)/b6-5+
SMILES:
CN1C2=NC3=C(C=CC(=C3)NC(=O)C=CC(=O)O)N=C2C(=O)N(C1=O)C
Molecular Formula:
C16H13N5O5
Molecular Weight:
355.3g/mol
4-[(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydrobenzo[g]pteridin-8-yl)amino]-4-oxo-2-butenoic acid
CAS No.: 1643660-52-9
Main Products
VCID: VC0398374
Molecular Formula: C16H13N5O5
Molecular Weight: 355.3g/mol
![4-[(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydrobenzo[g]pteridin-8-yl)amino]-4-oxo-2-butenoic acid - 1643660-52-9](/images/no_structure.jpg)
| CAS No. | 1643660-52-9 |
|---|---|
| Product Name | 4-[(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydrobenzo[g]pteridin-8-yl)amino]-4-oxo-2-butenoic acid |
| Molecular Formula | C16H13N5O5 |
| Molecular Weight | 355.3g/mol |
| IUPAC Name | (E)-4-[(1,3-dimethyl-2,4-dioxobenzo[g]pteridin-8-yl)amino]-4-oxobut-2-enoic acid |
| Standard InChI | InChI=1S/C16H13N5O5/c1-20-14-13(15(25)21(2)16(20)26)18-9-4-3-8(7-10(9)19-14)17-11(22)5-6-12(23)24/h3-7H,1-2H3,(H,17,22)(H,23,24)/b6-5+ |
| Standard InChIKey | JVCQIJODMUKXHI-AATRIKPKSA-N |
| Isomeric SMILES | CN1C2=NC3=C(C=CC(=C3)NC(=O)/C=C/C(=O)O)N=C2C(=O)N(C1=O)C |
| SMILES | CN1C2=NC3=C(C=CC(=C3)NC(=O)C=CC(=O)O)N=C2C(=O)N(C1=O)C |
| Canonical SMILES | CN1C2=NC3=C(C=CC(=C3)NC(=O)C=CC(=O)O)N=C2C(=O)N(C1=O)C |
| PubChem Compound | 1047662 |
| Last Modified | Nov 11 2021 |
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